3-(dimethylamino)-N-((2-(thiophen-2-yl)pyridin-4-yl)methyl)benzamide

• IUPAC Name: 3-(dimethylamino)-N-[(2-thiophen-2-ylpyridin-4-yl)methyl]benzamide
• InChI: InChI=1S/C19H19N3OS/c1-22(2)16-6-3-5-15(12-16)19(23)21-13-14-8-9-20-17(11-14)18-7-4-10-24-18/h3-12H,13H2,1-2H3,(H,21,23)
• InChI Key: NOZBIJRZZAJDKL-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=CC=CC(=C1)C(=O)NCC2=CC(=NC=C2)C3=CC=CS3
• Molecular Formula: C19H19N3OS
• Molecular Weight: 337.4 g/mol
• CAS No.: 2034269-76-4

Description

3-(dimethylamino)-N-((2-(thiophen-2-yl)pyridin-4-yl)methyl)benzamide is a useful research compound. Its molecular formula is C19H19N3OS and its molecular weight is 337.44. The purity is usually 95%.
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Scientific Research Applications

Analytical Method Development

The compound is utilized in the development of analytical methods. For instance, it is involved in nonaqueous capillary electrophoretic separation processes, as demonstrated in the separation of imatinib mesylate (IM) and related substances. This application is significant for quality control in pharmaceuticals, highlighting the compound's role in ensuring the purity and safety of drugs (Ye et al., 2012).

Chemical Synthesis and Structural Diversity

The compound serves as a starting material or intermediate in the synthesis of a diverse array of chemical structures. Its reactivity enables the generation of a structurally diverse library of compounds, showcasing its versatility in chemical synthesis. This includes reactions with various amines, ketones, and through ring closure reactions, leading to the formation of compounds like pyrazolines, pyridines, and pyrimidines (Roman, 2013).

Drug Development and Antimicrobial Studies

The compound is instrumental in drug development and antimicrobial studies. It is involved in the synthesis of various drug candidates, including those with antimicrobial properties. This aspect is crucial in the pharmaceutical industry, aiding in the development of new therapeutic agents (Tayade et al., 2012).

Advancements in Cancer Treatment

In the realm of oncology, the compound is part of the synthesis process of molecules like MGCD0103, an orally active histone deacetylase inhibitor. Such compounds play a pivotal role in cancer treatment, demonstrating the compound's significance in the development of new and effective anticancer drugs (Zhou et al., 2008).

Biological Activity and Therapeutic Potential

The compound is related to biologically active derivatives, exhibiting antibacterial and antifungal activities. These activities are crucial in exploring new therapeutic applications, expanding the scope of the compound's utility in medicinal chemistry (Vasu et al., 2003).